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Compound of Interest

Compound Name: 10-Hydroxymorphine

Cat. No.: B1240346 Get Quote

Essential Safety and Handling Guide for 10-
Hydroxymorphine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 10-Hydroxymorphine. The following procedures are

based on established safety protocols for potent opioids and should be implemented to

minimize risk in the laboratory setting.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 10-Hydroxymorphine is

provided below. This information is essential for understanding its characteristics and potential

hazards.

Property Value Source

Molecular Formula C₁₇H₁₉NO₄ [1][2][3]

Molecular Weight 301.34 g/mol [1][2][3]

GHS Classification Acute Toxicity 4 (Oral) [1]

Hazard Statement H302: Harmful if swallowed [1]
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The level of personal protective equipment required depends on the risk associated with the

handling procedure. The following table outlines the recommended PPE for different risk levels.

Risk Level Recommended PPE

Low Risk

- Nitrile gloves (consider double gloving) - Lab

coat or long-sleeved garment - Safety glasses

or goggles - N95 respirator

Moderate to High Risk

- Double nitrile gloves - Disposable coveralls or

gown - Safety goggles - NIOSH-approved half-

mask respirator with P100 filters

Low risk activities include handling of small quantities in solution. Moderate to high-risk

activities involve handling powders or performing operations that could generate aerosols.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 10-Hydroxymorphine is critical to ensure safety. The

following workflow outlines the essential steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Disposal

Conduct Pre-Work Briefing and Hazard Assessment

Assemble and Inspect all necessary PPE

Prepare a designated and demarcated work area

Ensure spill kit and naloxone are readily available

Don appropriate PPE

Perform all manipulations in a certified chemical fume hood or containment ventilated enclosure

Use smallest quantities possible

Handle with care to avoid aerosol generation

Decontaminate all work surfaces

Doff PPE in the correct sequence to avoid contamination

Segregate and dispose of all waste in clearly labeled hazardous waste containers

Document all procedures and any incidents

Click to download full resolution via product page

Caption: Standard Operating Procedure Workflow for 10-Hydroxymorphine.
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Experimental Protocols
Weighing and Reconstituting Powdered 10-
Hydroxymorphine

Preparation: Designate a specific area for handling the powder, preferably within a chemical

fume hood or a powder containment hood. Ensure a calibrated analytical balance is

available within the containment area. Have a spill kit and naloxone readily accessible.

Personal Protective Equipment: Don moderate to high-risk PPE, including double nitrile

gloves, a disposable gown, safety goggles, and a NIOSH-approved half-mask respirator with

P100 filters.

Procedure:

Place a weigh boat on the analytical balance and tare.

Carefully transfer the desired amount of 10-Hydroxymorphine powder to the weigh boat

using a chemical spatula. Avoid any actions that could create dust.

Once the desired weight is achieved, carefully transfer the powder to a suitable container

for reconstitution.

Slowly add the desired solvent to the powder, ensuring minimal agitation to prevent

aerosolization.

Cap the container securely.

Decontamination and Disposal:

Wipe down the balance, spatula, and any other surfaces with an appropriate deactivating

solution.

Dispose of all contaminated materials, including gloves, weigh boat, and wipes, in a

designated hazardous waste container.

Disposal Plan
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All waste contaminated with 10-Hydroxymorphine must be treated as hazardous waste.

Solid Waste: This includes contaminated gloves, gowns, bench paper, and any other

disposable materials. Place these items in a clearly labeled, sealed hazardous waste bag or

container.[4]

Liquid Waste: Collect all liquid waste containing 10-Hydroxymorphine in a designated,

sealed, and properly labeled hazardous waste container.

Sharps: Any needles or other sharps that come into contact with 10-Hydroxymorphine
should be disposed of in a designated sharps container for hazardous materials.

Disposal Method: All hazardous waste must be disposed of through a licensed hazardous

waste disposal service in accordance with federal, state, and local regulations.[5][6]

Incineration is often the preferred method for opioid-contaminated waste.[4]

Emergency Procedures: Accidental Exposure
In the event of an accidental exposure, immediate action is crucial. The following diagram

outlines the appropriate response steps.
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Accidental Exposure Response

Immediate Actions

Follow-Up

Exposure Occurs

Skin Contact Inhalation Eye Contact Ingestion

Remove contaminated clothing. Wash affected area with soap and water for 15 minutes. Do not use hand sanitizer. Move to fresh air immediately. If breathing is difficult, administer oxygen. Flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Wash out mouth with water. Do not induce vomiting.

Seek immediate medical attention.

Report the incident to the supervisor and institutional safety office.

Document the exposure and response.

Click to download full resolution via product page

Caption: Emergency Response Protocol for 10-Hydroxymorphine Exposure.

Key Emergency Contacts:

Institutional Environmental Health and Safety Office: [Insert Phone Number]

Emergency Services: 911 (or local equivalent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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